Cas no 61854-84-0 (1-Naphthalenamine, 4-[(4-isothiocyanatophenyl)azo]-N,N-dimethyl-)

• Product Name: 1-Naphthalenamine, 4-[(4-isothiocyanatophenyl)azo]-N,N-dimethyl-
• CAS No: 61854-84-0
• MF: C₁₉H₁₆N₄S
• MW: 332.422142028809
• CID: 464577
• PubChem ID: 71391683
• Update Time: 2025-04-19

1-Naphthalenamine, 4-[(4-isothiocyanatophenyl)azo]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 4-[(4-isothiocyanatophenyl)azo]-N,N-dimethyl-
• 4-[(4-isothiocyanatophenyl)diazenyl]-N,N-dimethylnaphthalen-1-amine
• DTXSID20813513
• 4-[(E)-(4-Isothiocyanatophenyl)diazenyl]-N,N-dimethylnaphthalen-1-amine
• 61854-84-0

• Inchi： 1S/C19H16N4S/c1-23(2)19-12-11-18(16-5-3-4-6-17(16)19)22-21-15-9-7-14(8-10-15)20-13-24/h3-12H,1-2H3/b22-21+
• InChI Key： QYEKYNZXNJMXBY-QURGRASLSA-N
• SMILES： S=C=NC1C=CC(=CC=1)/N=N/C1C=CC(=C2C=CC=CC2=1)N(C)C

Computed Properties

• Exact Mass: 332.10978
• Monoisotopic Mass: 332.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 40.32